1,3-dimethyl-5-((thiophen-2-ylmethyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-(thiophen-2-ylmethylamino)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C14H14N4O2S/c1-17-12-11(13(19)18(2)14(17)20)10(5-6-15-12)16-8-9-4-3-7-21-9/h3-7H,8H2,1-2H3,(H,15,16)
• InChI Key: YNZASGDKAVEHMS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NCC3=CC=CS3
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

“1,3-dimethyl-5-((thiophen-2-ylmethyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a chemical compound. It is a derivative of pyridopyrimidine, a class of compounds that have shown therapeutic interest.

Scientific Research Applications

Catalytic Applications and Synthetic Methods

One of the significant applications of derivatives of pyrido[2,3-d]pyrimidine-2,4-diones is in catalysis and synthetic chemistry. For instance, derivatives have been synthesized through a three-component reaction involving 6-amino-1,3-dimethyl uracil, aromatic aldehydes, and 1,3-dicarbonyl compounds catalyzed by thiourea dioxide in aqueous media. This method highlights advantages such as the use of an inexpensive, recyclable catalyst, easier work-up, milder reaction conditions, and environmental benignity (Verma & Jain, 2012). Similarly, efficient synthesis via a three-component reaction facilitated by triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica demonstrates the compound's role in advancing green chemistry practices (Rahmani et al., 2018).

Photophysical Properties and Sensing Applications

Moreover, pyrimidine-phthalimide derivatives, based on the molecular design of donor–π–acceptor structures, have been developed to exhibit solid-state fluorescence emission and solvatochromism. These properties suggest their potential in photophysical studies and as colorimetric pH sensors for specific applications, demonstrating the compound's utility in sensor technology and material science (Yan et al., 2017).

Drug Discovery and Nonlinear Optical Properties

Research also extends into the domain of drug discovery and optical properties. For example, an experimental and computational study on pyrimidine-based bis-uracil derivatives revealed their potential as candidates for drug discovery, exhibiting antimicrobial properties, photoluminescence, and significant nonlinear optical (NLO) properties. These findings indicate the versatility of pyrido[2,3-d]pyrimidine-2,4-diones in developing NLO devices and pharmaceutical applications (Mohan et al., 2020).